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Compound of Interest

Compound Name: Epoxy Fluor 7

Cat. No.: B049140 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Epoxy Fluor 7.

This document provides immediate, essential safety protocols, operational guidance, and

disposal plans to foster a secure and efficient research environment.

Chemical Identification and Properties

Property Value Reference

CAS Number 863223-43-2 [1][2]

Molecular Formula C23H19NO5 [1][2]

Molecular Weight 389.4 g/mol [1]

Appearance A crystalline solid

Solubility
DMF: 10 mg/ml, DMSO: 10

mg/ml, Ethanol: 5 mg/ml

Storage -20°C

Stability ≥ 4 years
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Epoxy Fluor 7 is a fluorescent substrate used to quantify the activity of soluble epoxide

hydrolase (sEH). Adherence to the following procedural steps is critical to minimize exposure

and ensure experimental integrity.

1. Preparation and Engineering Controls:

Work in a well-ventilated area at all times. For prolonged operations or in areas with

inadequate ventilation, the use of a vapor mask or a respirator is strongly recommended.

Ensure safety showers and eyewash stations are readily accessible.

Cover work surfaces with disposable plastic sheeting or silicone mats to contain spills and

simplify cleanup.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or safety glasses with side shields. For tasks

with a higher risk of splashing, a face shield should be used in addition to goggles.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber. Avoid latex

gloves as they may not provide adequate protection.

Body Protection: A lab coat or chemical-resistant coverall should be worn over personal

clothing to prevent skin contact. For larger quantities or splash-prone procedures, consider

an apron and leg splash protection.

Footwear: Closed-toe shoes are mandatory in the laboratory.

3. Handling and Experimental Procedure:

Before use, allow the container of Epoxy Fluor 7 to reach room temperature to prevent

condensation.

Measure and dispense the required amount carefully to avoid generating dust or aerosols.

If creating a stock solution, select an appropriate solvent based on the provided solubility

data (e.g., DMSO, DMF, Ethanol).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b049140?utm_src=pdf-body
https://www.benchchem.com/product/b049140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cap all containers tightly when not in use.

Avoid all contact with skin and eyes. Do not eat, drink, or smoke in the handling area.

4. Immediate Actions in Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and warm water. If irritation

persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move to fresh air. If breathing difficulties occur, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan for Epoxy Fluor 7 and Contaminated
Materials
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

1. Unused Product:

Unused Epoxy Fluor 7 should be disposed of as chemical waste in accordance with local,

state, and federal regulations. Do not dispose of it down the drain.

2. Cured Epoxy Waste:

If Epoxy Fluor 7 is mixed with a hardener as part of an experimental process, the resulting

cured, solid epoxy is generally considered non-hazardous and can be disposed of in the

regular solid waste stream. Ensure the material is fully cured before disposal.

3. Contaminated Materials:

Disposable items such as gloves, pipette tips, and paper towels that are contaminated with

Epoxy Fluor 7 should be collected in a designated, sealed waste container and disposed of

as chemical waste.
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Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be

collected and disposed of as chemical waste. The empty, rinsed container can then be

disposed of according to institutional guidelines, which may allow for disposal in regular

trash.

4. Spills:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for chemical waste disposal.

Clean the spill area with a suitable solvent, collecting the cleaning materials for disposal as

chemical waste.

Visual Workflow for Safe Handling
The following diagram outlines the key decision points and procedural flow for safely handling

Epoxy Fluor 7 in a laboratory setting.
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Start: Prepare for Handling Epoxy Fluor 7

Step 1: Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Step 2: Ensure Proper Ventilation
- Work in a Fume Hood or Well-Ventilated Area

Step 3: Handle Epoxy Fluor 7
- Weigh and dispense carefully
- Prepare solutions as needed

Step 4: Conduct Experiment

Spill Occurs

Step 5: Decontaminate Work Area and Equipment

Follow Spill Cleanup Protocol
- Absorb with inert material

- Dispose of as chemical waste

Yes

No

Step 6: Dispose of Waste
- Unused chemical waste

- Contaminated consumables
- Cured epoxy in regular waste

Step 7: Remove PPE and Wash Hands

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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